N-((5-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)isoxazol-3-yl)methyl)-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-[[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl]methyl]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C18H16N2O4S/c21-18(10-14-2-1-7-25-14)19-11-13-9-16(24-20-13)12-3-4-15-17(8-12)23-6-5-22-15/h1-4,7-9H,5-6,10-11H2,(H,19,21)
• InChI Key: HMKIFONTGXCHEK-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)C3=CC(=NO3)CNC(=O)CC4=CC=CS4
• Molecular Formula: C18H16N2O4S
• Molecular Weight: 356.4 g/mol
• CAS No.: 1210355-64-8

Description

N-((5-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)isoxazol-3-yl)methyl)-2-(thiophen-2-yl)acetamide is a useful research compound. Its molecular formula is C18H16N2O4S and its molecular weight is 356.4. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Enzyme Inhibitory Potential and Synthesis

• Enzyme Inhibitory Potential and Synthesis : A study by Abbasi et al. (2019) explored the enzyme inhibitory potential of new sulfonamides containing benzodioxane and acetamide moieties, which were synthesized starting from N-2,3-dihydrobenzo[1,4]-dioxin-6-amine. These compounds exhibited substantial inhibitory activity against yeast α-glucosidase and acetylcholinesterase (AChE), showcasing their potential in enzyme inhibition research (Abbasi et al., 2019).

Antitumor Activity

• Antitumor Activity : Yurttaş et al. (2015) synthesized N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives with different heterocyclic rings, which showed considerable anticancer activity against some cancer cell lines. This highlights the compound's potential in cancer research (Yurttaş et al., 2015).

Antibacterial Potential

• Antibacterial Potential : Abbasi et al. (2016) investigated the antibacterial potential of N-substituted sulfonamides with benzodioxane moiety. These compounds exhibited potent therapeutic potential against various Gram-negative and Gram-positive bacterial strains, suggesting their relevance in antibacterial research (Abbasi et al., 2016).

Antioxidant Activity

• Antioxidant Activity : Chkirate et al. (2019) synthesized pyrazole-acetamide derivatives and evaluated their antioxidant activity. They demonstrated significant antioxidant activity, indicating the compound's utility in antioxidant research (Chkirate et al., 2019).

Anti-Inflammatory Activity

• Anti-Inflammatory Activity : Radwan et al. (2009) synthesized C5-substituted benzo[b]thiophenes, which were found to possess potent anti-inflammatory activity. This indicates the compound's application in anti-inflammatory research (Radwan et al., 2009).